molecular formula C17H27Cl2N5 B1179221 self-incompatibility-associated protein S1, Petunia inflata CAS No. 147204-83-9

self-incompatibility-associated protein S1, Petunia inflata

Cat. No. B1179221
CAS RN: 147204-83-9
InChI Key:
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Description

Self-incompatibility-associated protein S1, Petunia inflata, also known as Self-incompatibility-associated protein S1, Petunia inflata, is a useful research compound. Its molecular formula is C17H27Cl2N5. The purity is usually 95%.
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properties

CAS RN

147204-83-9

Product Name

self-incompatibility-associated protein S1, Petunia inflata

Molecular Formula

C17H27Cl2N5

Molecular Weight

0

synonyms

self-incompatibility-associated protein S1, Petunia inflata

Origin of Product

United States

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